[(3-Iodo-1-phenylprop-1-en-1-yl)oxy](trimethyl)silane

• Molecular Formula: C12H17IOSi
• Molecular Weight: 332.25 g/mol
• IUPAC Name: (3-iodo-1-phenylprop-1-enoxy)-trimethylsilane
• InChI: InChI=1S/C12H17IOSi/c1-15(2,3)14-12(9-10-13)11-7-5-4-6-8-11/h4-9H,10H2,1-3H3
• InChI Key: TXHWVFYUTZFWQD-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC(=CCI)C1=CC=CC=C1
• CAS No.: 116385-36-5

Description

(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane is a compound that consists of 17 hydrogen atoms, 12 carbon atoms, 1 oxygen atom, and 1 iodine atom . This compound is known for its unique structure, which includes a phenyl group, an iodine atom, and a trimethylsilane group. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

The synthesis of (3-Iodo-1-phenylprop-1-en-1-yl)oxysilane involves several steps. One common method includes the reaction of 3-iodo-1-phenylprop-1-en-1-ol with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out under an inert atmosphere to prevent oxidation . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The iodine atom in the compound can be substituted with other halogens or functional groups using reagents like sodium iodide or silver nitrate.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the synthesis of biologically active molecules and as a probe in biochemical studies.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings.

Comparison with Similar Compounds

(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane can be compared with other similar compounds, such as:

(3-Bromo-1-phenylprop-1-en-1-yl)oxysilane: This compound has a bromine atom instead of iodine and exhibits similar reactivity but with different halogen bond strengths.

(3-Chloro-1-phenylprop-1-en-1-yl)oxysilane: This compound has a chlorine atom and shows different reactivity patterns due to the smaller size and different electronegativity of chlorine.

(3-Fluoro-1-phenylprop-1-en-1-yl)oxysilane: This compound has a fluorine atom and is less reactive in halogen bond formation compared to its iodine counterpart.

The uniqueness of (3-Iodo-1-phenylprop-1-en-1-yl)oxysilane lies in its ability to form strong halogen bonds due to the presence of the iodine atom, making it a valuable compound in various chemical and biological applications .